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Available Chemical and Physical Data for
Dezapelisib

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dezapelisib

CAS No.: 1262440-25-4

Cat. No.: S525808

The table below summarizes the key identified chemical and physical properties of Dezapelisib from the

search results [1] [2].

Property Specification
Generic Name Dezapelisib [1] [2]
Modality Small Molecule [1]
Status Investigational [1] [2]
Chemical Formula C20H16FN-OS [1] [2]
Average Molecular Weight 421.45 g/mol [1] [2]
CAS Number 1262440-25-4 [1]

Proposed General Handling and Storage Guidelines

For an investigational drug like Dezapelisib, specific handling procedures are typically defined in the

Investigator's Brochure (IB). In the absence of this document, the following general principles for small
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molecule kinase inhibitors should be applied.

e Storage Recommendations: Store in original container at recommended temperature, typically 2-
8°C or at controlled room temperature [3]. Protect from moisture by keeping desiccants in
packaging and away from light by using amber containers [3].

e Handling Precautions: Assume all investigational agents pose potential health risks. Wear
appropriate Personal Protective Equipment (PPE) including gloves, lab coat, and safety glasses.
Work in a ventilated engineering control like a fume hood or biosafety cabinet to minimize
inhalation exposure and prevent cross-contamination [3].

¢ Reconstitution and Stability: Stability data for reconstituted solutions or dosing formulations are
critical yet unavailable. Stability studies establish expiration dates and in-use stability timelines for
prepared solutions.

Experimental Protocols for Stability Assessment

Researchers can establish stability profiles through these key experiments.

Forced Degradation Studies

This protocol helps identify likely degradation products and the intrinsic stability of the molecule.

e Objective: To understand the intrinsic stability of Dezapelisib under various stress conditions.
o Materials: Dezapelisib reference standard; relevant solvents (e.g., methanol, acetonitrile); acids
(e.g., 0.1M HCI); bases (e.g., 0.1M NaOH); oxidants (e.g., 3% H202).
¢ Method:
o Prepare separate solutions of Dezapelisib.
o Expose them to acidic, basic, oxidative, thermal, and photolytic stress.
o Analyze samples at timed intervals using HPLC with a UVIVIS or MS detector to monitor for
the appearance of new peaks (degradants).
¢ Data Analysis: Compare chromatograms to unstressed control. Calculate percentage of degradation
and identify the primary degradation pathways.

Long-Term and Accelerated Stability Testing

This protocol provides data for assigning shelf life under specific storage conditions.

e Objective: To determine the recommended storage conditions and expiration dating for Dezapelisib.
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e Materials: Dezapelisib drug substance or product; appropriate primary packaging (e.g., vials, sealed

containers).

e Method:
o Place multiple batches of Dezapelisib in intended long-term storage condition (e.g., 2-8°C,

25°CI60% relative humidity).
o Withdraw samples at predetermined time points (e.g., 0, 1, 3, 6, 9, 12, 24, 36 months).
o Analyze samples for potency, related substances, water content, and any other critical

quality attributes.
o Data Analysis: Plot degradation over time to predict shelf life, following ICH Q1A(R2) and Q1B

guidelines.

Mechanism of Action and Pathway

Dezapelisib is a phosphatidylinositol 3-kinase (PI3K) inhibitor, specifically targeting the p1108 catalytic
subunit (PI3K8) encoded by the PIK3CD gene [1] [4]. The diagram below illustrates the role of PI3K§ in

the signaling pathway and the point of inhibition by Dezapelisib.
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PI3Kd Signaling Pathway and Dezapelisib Inhibition
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This pathway is particularly relevant in hematologic cells, and its inhibition in lymphoma can have direct

anti-tumor effects and modulate the immune environment [4].

Important Considerations for Researchers
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e Consult Official Sources: Always refer to the official Investigator's Brochure (IB) or contact the
drug sponsor (Incyte Corporation, based on the development code INCB040093) for authoritative
handling data [1].

¢ Regulatory Framework: The "Storage & Handling Condition" is a critical regulatory attribute for
product safety and efficacy [3].

o Safety First: Adhere to your institution's Environmental Health and Safety (EHS) protocols for
hazardous agents until specific safety data sheets for Dezapelisib are available.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Available Chemical and Physical Data for Dezapelisib]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b525808#dezapelisib-

handling-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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